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Compound of Interest

Compound Name: 1-Bromo-1-butene

Cat. No.: B1587848 Get Quote

Essential Safety and Handling Guide for 1-Bromo-1-
butene
This guide provides critical safety, handling, and disposal protocols for 1-Bromo-1-butene,

tailored for laboratory professionals. Adherence to these procedures is essential for ensuring

personal safety and regulatory compliance.

Hazard Identification and Physicochemical Properties
1-Bromo-1-butene is a flammable liquid and vapor that can cause skin and eye irritation.[1][2]

It is crucial to handle this chemical with appropriate safety measures to prevent exposure and

accidents.

Property Value

Molecular Formula C4H7Br[3]

Molecular Weight 135.004 g/mol [3]

Appearance Liquid

Hazards

Highly flammable liquid and vapor[1][2], Causes

skin irritation[2][4], Causes serious eye

irritation[2][4], May cause respiratory irritation[4]

Incompatibilities Strong bases, Oxidizing agents[1]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 1-Bromo-1-butene. The

following table summarizes the recommended equipment.

Body Part PPE Recommendation
Rationale and
Specifications

Eyes/Face
Chemical safety goggles or a

face shield.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166 is necessary

to protect against splashes

and vapors that can cause

serious eye irritation.[1][5]

Hands
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Inspect gloves for integrity

before each use to prevent

skin contact.[5][6]

Body

Flame-retardant lab coat or

chemical-resistant protective

clothing.

To protect skin from accidental

splashes and contamination.[1]

[5]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or if irritation is experienced.[1]

[4]

To minimize the inhalation of

harmful vapors.[4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe management of 1-Bromo-1-butene in the

laboratory.

Step 1: Preparation and Engineering Controls
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Ensure an eyewash station and safety shower are readily accessible.[1]

Conduct all work with 1-Bromo-1-butene inside a certified chemical fume hood to minimize

vapor inhalation.[5]

Ensure all equipment is properly grounded and bonded to prevent static discharge, as

vapors can form explosive mixtures with air.[1][7]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from

the handling area.[1][4] Use only non-sparking tools.[1][8]

Step 2: Chemical Handling

Wear the appropriate PPE as detailed in the table above.

When transferring the chemical, do so carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.[1][4]

Step 3: Post-Handling Decontamination

Wipe down the work surface and any contaminated equipment with an appropriate solvent.

Properly remove and dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.[5]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan
The disposal of 1-Bromo-1-butene and associated waste must be handled as hazardous

material.

Step 1: Waste Segregation

Designate a specific, clearly labeled waste container for halogenated organic liquids. This

container should be made of a compatible material.
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Step 2: Labeling and Storage

Affix a hazardous waste tag to the container as soon as the first drop of waste is added. The

label must include "Hazardous Waste," the full chemical name "1-Bromo-1-butene," and the

approximate concentration and volume.[9]

Keep the waste container tightly closed except when adding waste.[9]

Store the sealed container in a designated, well-ventilated, and fire-resistant hazardous

waste accumulation area, away from ignition sources.[9]

Step 3: Final Disposal

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.[9]

The recommended disposal method is high-temperature incineration.[9]

Emergency Procedures
Spill Response:

Evacuate all non-essential personnel from the immediate area.

Eliminate all ignition sources.[7]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

silica gel).[1]

Collect the absorbed material using non-sparking tools and place it into a sealed container

for hazardous waste disposal.[1][7]

Ventilate the area and decontaminate the spill surface.

First-Aid Measures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[1] If skin irritation occurs, seek medical attention.[1]
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Process Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromo-1-butene.
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Workflow for Safe Handling of 1-Bromo-1-butene
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Caption: Workflow for Safe Handling of 1-Bromo-1-butene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1587848?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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